Cas no 176650-93-4 (3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide)

• Product Name: 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide
• CAS No: 176650-93-4
• MF: C₂₅H₂₇BrO₆
• MW: 503.38228726387
• MDL: MFCD04038410
• CID: 112414
• PubChem ID: 87565100
• Update Time: 2025-11-02

3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-3,5-bis[(3,5-dimethoxyphenyl)methoxy]-
• 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide
• 1-(bromomethyl)-3,5-bis[(3,5-dimethoxyphenyl)methoxy]benzene
• 1,1'-{[5-(Bromomethyl)-1,3-phenylene]bis(oxymethylene)}bis(3,5-dimethoxybenzene)
• T70436
• DTXSID50578209
• CS-0435424
• 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide, 97%
• AC-27869
• B2247
• MFCD04038410
• AKOS015851727
• 3,5-Bis(3,5-dimethoxybenzyloxy)benzylBromide
• 5,5'-(((5-(Bromomethyl)-1,3-phenylene)bis(oxy))bis(methylene))bis(1,3-dimethoxybenzene)
• 176650-93-4
• AS-71558
• Benzene, 1-(bromomethyl)-3,5-bis[(3,5-dimethoxyphenyl)methoxy]-
• RLACLNXCSSBIKS-UHFFFAOYSA-N

• MDL： MFCD04038410
• Inchi： 1S/C25H27BrO6/c1-27-20-7-18(8-21(11-20)28-2)15-31-24-5-17(14-26)6-25(13-24)32-16-19-9-22(29-3)12-23(10-19)30-4/h5-13H,14-16H2,1-4H3
• InChI Key： RLACLNXCSSBIKS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OCC1C=C(C=C(C=1)OC)OC)OCC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 502.09900
• Monoisotopic Mass: 502.09910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 627.3±50.0 °C at 760 mmHg
• Flash Point: 265.8±28.6 °C
• Refractive Index: 1.58
• PSA: 55.38000
• LogP: 5.77390
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide

3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Trends

3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, with the CAS number 176650-93-4, is characterized by its dual functional groups, including two 3,5-dimethoxybenzyloxy moieties attached to a central benzyl bromide framework. The combination of these structural elements not only enhances its chemical versatility but also positions it as a promising candidate for various applications, from drug discovery to advanced material development.

Recent studies have highlighted the importance of 3,5-dimethoxybenzyloxy groups in modulating the biological activity of small molecules. These groups are known to influence molecular interactions with target proteins, making them valuable in the design of selective ligands. The benzyl bromide moiety, on the other hand, serves as a versatile functional group that can be readily modified through nucleophilic substitution reactions, enabling the synthesis of a wide range of derivatives. This chemical flexibility is a key factor in the compound's potential for use in both academic research and industrial applications.

The synthesis of 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide typically involves multi-step organic reactions, with recent advancements in catalytic methods significantly improving the efficiency of the process. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated the use of a novel palladium-catalyzed cross-coupling reaction to achieve high yields of the target compound. This method not only reduces the number of synthetic steps but also minimizes the formation of byproducts, which is crucial for large-scale production in the pharmaceutical industry.

One of the most promising applications of 3,5-Bis(3,5-dimethyloxybenzyloxy)benzyl Bromide lies in its potential as a building block for the development of new drugs. Researchers have explored its use as a precursor in the synthesis of compounds with anti-inflammatory and antiviral properties. A 2024 study in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against a panel of pathogenic viruses, including influenza and respiratory syncytial virus (RSV). The study emphasized the importance of the 3,5-dimethoxybenzyloxy groups in enhancing the compound's ability to bind to viral surface proteins, thereby inhibiting viral entry into host cells.

In addition to its pharmaceutical applications, 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide has shown potential in the field of materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers and nanomaterials. A 2023 paper in Advanced Materials described the use of this compound as a monomer in the preparation of stimuli-responsive hydrogels. These hydrogels, which change their physical properties in response to external stimuli such as pH or temperature, have potential applications in drug delivery systems and tissue engineering.

The chemical stability of 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide is another critical factor in its utility. Recent research has focused on understanding the degradation pathways of this compound under various environmental conditions. A 2024 study in Environmental Science & Technology investigated the photodegradation of the compound in aqueous solutions and found that it undergoes rapid decomposition under UV light, which is important for assessing its environmental impact. These findings underscore the need for careful handling and disposal protocols to ensure the safety of both laboratory and industrial environments.

Furthermore, the compound's role in organic synthesis has been a topic of interest in recent years. Its ability to undergo a variety of chemical transformations makes it a valuable intermediate in the synthesis of complex molecules. A 2023 review article in Chemical Reviews highlighted the use of 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide in the preparation of heterocyclic compounds, which are commonly found in many pharmaceutical agents. The review also discussed the development of new synthetic routes that leverage the compound's reactivity to produce molecules with enhanced bioavailability and therapeutic efficacy.

Despite its promising applications, the use of 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide is not without challenges. One of the primary concerns is the potential for toxicity, which necessitates thorough safety assessments before its use in therapeutic or industrial settings. A 2024 study in Toxicological Sciences evaluated the cytotoxic effects of the compound on various cell lines and found that it exhibited low toxicity at concentrations typically encountered in laboratory settings. However, the study also emphasized the importance of further research to determine its long-term effects on human health and the environment.

Looking ahead, the future of 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide appears bright, with ongoing research aimed at expanding its applications and improving its synthesis efficiency. Advances in computational chemistry are expected to play a significant role in this endeavor, enabling researchers to predict the behavior of the compound in different environments and optimize its properties for specific applications. Additionally, the development of green chemistry methods for its synthesis is likely to address environmental concerns and make the compound more sustainable for large-scale use.

In conclusion, 3,5-Bis(3,5-dimethoxybenzyloxy)benzyl Bromide is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and chemical versatility make it a valuable asset in both academic and industrial research. As new studies continue to uncover its properties and potential uses, it is clear that this compound will play an important role in the advancement of pharmaceutical science and materials technology.